N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C18H17N3O4/c1-23-13-9-7-12(8-10-13)19-17(22)11-16-20-18(25-21-16)14-5-3-4-6-15(14)24-2/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: ZJEDGCCUCZXXHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=NOC(=N2)C3=CC=CC=C3OC
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as MOOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. MOOA is a derivative of the oxadiazole family and has been synthesized through various methods.

Mechanism of Action

N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide's mechanism of action involves the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. Additionally, N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammatory genes.
Biochemical and Physiological Effects:
Studies have shown that N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide exhibits anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide's advantages for lab experiments include its high purity, ease of synthesis, and potential applications in various fields of research. However, its limitations include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide research, including the development of more efficient synthesis methods, the investigation of its potential applications in other fields of research, such as agriculture and environmental science, and the development of N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide-based drugs for the treatment of various diseases. Additionally, the investigation of N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide's potential side effects and toxicity at different doses is necessary for its safe and effective use in research and drug development.
Conclusion:
N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide is a promising chemical compound that has potential applications in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. Its mechanism of action involves the inhibition of inflammatory mediators and transcription factors, and it has been found to exhibit anti-inflammatory, analgesic, anti-tumor, and neuroprotective effects. However, further research is needed to fully understand N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide's potential applications and limitations.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been achieved through various methods, including the reaction of 2-(2-methoxyphenyl)-1,2,4-oxadiazol-3-amine with 4-methoxyphenylacetic acid in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide. Another method involves the reaction of 2-(2-methoxyphenyl)-1,2,4-oxadiazol-3-amine with 4-methoxybenzoyl chloride in the presence of triethylamine. Both methods have been successful in synthesizing N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide with high purity.

Scientific Research Applications

N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been studied for its potential applications in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. Studies have shown that N-(4-methoxyphenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide exhibits anti-inflammatory, analgesic, and anti-tumor properties. It has also been found to have potential in the treatment of Alzheimer's disease and Parkinson's disease.